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Compound of Interest

Compound Name: 2-(1,3-Benzodioxol-5-yl)pyrrolidine

Cat. No.: B113369

For Immediate Reference: Key Disposal and Safety Information

The following table summarizes the essential safety and disposal procedures for 2-(1,3-

Benzodioxol-5-yl)pyrrolidine. Detailed procedural steps are provided in the subsequent
sections.
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Parameter

Guideline

Chemical Identity

2-(1,3-Benzodioxol-5-yl)pyrrolidine

CAS Number

95849-38-0

Primary Hazard

Acute Toxicity, Oral (Category 4)[1]

Signal Word

Warning[1]

Hazard Statement

H302: Harmful if swallowed[1]

Disposal Mandate

Dispose of contents/container to an approved

waste disposal plant[1]

Personal Protective Equipment (PPE)

Chemical-resistant gloves, lab coat, and safety

glasses or goggles[2][3][4]

Waste Container

Chemically compatible, sealed, and properly

labeled container

Labeling Requirement

"Hazardous Waste," full chemical name, hazard

warnings, and accumulation start date[1][5][6]

Section 1: Pre-Disposal Safety and Handling

Before beginning the disposal process, it is critical to manage the chemical safely to minimize

exposure risk to laboratory personnel.

Personal Protective Equipment (PPE)

Due to the acute oral toxicity of 2-(1,3-Benzodioxol-5-yl)pyrrolidine, appropriate PPE must be

worn at all times during handling and preparation for disposal.

o Gloves: Wear chemically resistant gloves. Nitrile gloves may be suitable for minor splashes,

but it is advisable to consult the glove manufacturer's compatibility chart for extended

contact.[3][4]

o Eye Protection: Use ANSI Z87.1-compliant safety glasses. If there is a splash hazard,

chemical safety goggles and a face shield are required.[2][4]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://myusf.usfca.edu/environmental-health-safety/sop-example-acutely-toxic-chemicals
https://research.wayne.edu/oehs/chemical/19-006s_sop-acutely-toxic_ada.docx
https://www.ehs.uci.edu/sop/_pdf/primary-chemical-bands/acutely-toxic-chemicals.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.hwhenvironmental.com/hazardous-waste-labeling-guide/
https://www.actenviro.com/california-hazardous-waste-labeling-requirements/
https://www.benchchem.com/product/b113369?utm_src=pdf-body
https://research.wayne.edu/oehs/chemical/19-006s_sop-acutely-toxic_ada.docx
https://www.ehs.uci.edu/sop/_pdf/primary-chemical-bands/acutely-toxic-chemicals.pdf
https://myusf.usfca.edu/environmental-health-safety/sop-example-acutely-toxic-chemicals
https://www.ehs.uci.edu/sop/_pdf/primary-chemical-bands/acutely-toxic-chemicals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Protective Clothing: A standard laboratory coat should be worn.[2][3] Ensure that clothing
covers the arms and legs.

Engineering Controls

All handling of 2-(1,3-Benzodioxol-5-yl)pyrrolidine, including transfer to a waste container,
should be performed in a properly functioning chemical fume hood to prevent inhalation of any
potential aerosols or vapors.[2][3]

Section 2: Step-by-Step Disposal Procedure

Disposal of 2-(1,3-Benzodioxol-5-yl)pyrrolidine must be carried out in compliance with
institutional policies and local, state, and federal regulations, such as those established by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[1]

Step 1: Containerization of Waste

o Select a Compatible Container: Choose a waste container made of a material that is
chemically compatible with 2-(1,3-Benzodioxol-5-yl)pyrrolidine. The container must be in
good condition, free of leaks or cracks, and have a secure, screw-on cap.[1][7]

» Transfer the Waste: Carefully transfer the chemical waste into the designated container
inside a chemical fume hood. Avoid overfilling; leave at least one inch of headspace to allow
for expansion.[8]

e Segregate Waste: Do not mix this waste with incompatible chemicals. Store waste
containers in a designated "Satellite Accumulation Area" away from general laboratory traffic.

[7]8]

Step 2: Labeling the Waste Container

Proper labeling is crucial for safety, compliance, and proper disposal by the waste management
facility.

o Affix a Hazardous Waste Label: As soon as the first drop of waste enters the container, it
must be labeled.[7][9]
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o Complete the Label Information: The label must include the following information in clear,
legible text:[1][5][10]

o The words "Hazardous Waste"

o

Full Chemical Name: "2-(1,3-Benzodioxol-5-yl)pyrrolidine” (avoid abbreviations or
formulas)

Hazard Statement: "Harmful if swallowed"

o

[¢]

Generator Information: Your name, department, and contact information.

Step 3: Temporary Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within
your laboratory.[8] This area should be under the control of the laboratory personnel and
inspected weekly for any signs of leakage.[8] Ensure secondary containment is used to catch
any potential leaks.[7][10]

Section 3: Final Disposal Logistics

Final disposal must be managed through your institution's Environmental Health and Safety
(EHS) office and a licensed hazardous waste disposal company.

Arranging for Pickup

o Contact Your EHS Office: Follow your institution's established procedures for hazardous
waste pickup. This typically involves submitting a request through an online portal or
contacting the EHS office directly.[7]

e Schedule the Disposal: The EHS office will coordinate with a licensed hazardous waste
vendor to collect the waste from your laboratory.

Selecting a Waste Disposal Vendor

While typically handled by the EHS office, it is important for researchers to understand the
criteria for selecting a reputable vendor. A qualified vendor will:
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» Be properly licensed by the EPA and relevant state authorities.[11][12]
» Provide documentation of compliance history and insurance.[12]

o Offer services such as waste identification, transportation, and preparation of manifests.[11]
[12]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2-(1,3-
Benzodioxol-5-yl)pyrrolidine.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(1,3-Benzodioxol-5-yl)pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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